Cas no 5405-40-3 ((S)-(+)-Pantolactone)

• Product Name: (S)-(+)-Pantolactone
• CAS No: 5405-40-3
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD00216625
• CID: 366664
• PubChem ID: 329764500
• Update Time: 2025-06-12

(S)-(+)-Pantolactone Chemical and Physical Properties

Names and Identifiers

• (S)-3-Hydroxy-4,4-dimethyldihydrofuran-2(3H)-one
• L-(+)-Pantolactone
• L-(+)-Pantoyl lactone
• L-(+)-a-Hydroxy-b,b-dimethyl-g-butyrolactone
• L-Pantolactone
• L-Pantoyl lactone
• (S)-Pantolactone
• (S)-(+)-Pantolactone
• (+)-Pantoyl lactone
• (+)-Pantolactone
• (+)-2-Hydroxy-3,3-dimethyl-g-butyrolactone
• 2(3H)-Furanone,dihydro-3-hydroxy-4,4-dimethyl-, (S)-
• 2(3H)-Furanone,dihydro-3-hydroxy-4,4-dimethyl-, L-(+)- (8CI)
• 2(3H)-Furanone,dihydro-3-hydroxy-4,4-dimethyl-, (3S)-
• S(+)-2-HYDROXY-3,3-DIMETHYL-GAMMA- BUTYROLACTONE
• S-(+)-Pantolactone
• (3S)-3-hydroxy-4,4-dimethyloxolan-2-one
• D-(-)-Pantolactone
• 2(3H)-Furanone, dihydro-3-hydroxy-4,4-dimethyl-, (3S)-
• Pantolactons
• (3s)-3-hydroxy-4,4-dimethyldihydrofuran-2(3h)-one
• (S)-pantoyl lactone
• PubChem15870
• L-()-Pantoyl Lactone
• SERHXTVXHNVDKA-SCS
• TS-01704
• (S)-(+)-Pantolactone, 97%
• (S)-3-hydroxy-4,4-dimethydihydrofuran-2-(3H)-one
• FD4U4CPB7D
• EC 626-470-2
• CS-W013437
• SCHEMBL1164243
• (S)-2-Hydroxy-3,3-dimethyl-4-butanolide
• Pantolactone, (S)-
• NS00077468
• BCP10328
• 5405-40-3
• A829931
• AKOS015842117
• DTXSID801316664
• (3S)-dihydro-3-hydroxy-4,4-dimethyl-2(3H)-furanone
• (3S)-3-hydroxy-4,4-dimethyl-2-oxolanone
• (3S)-4,4-dimethyl-3-oxidanyl-oxolan-2-one
• Pantolactone L-Form [MI]
• UNII-FD4U4CPB7D
• SERHXTVXHNVDKA-SCSAIBSYSA-N
• (S)?-?(+)?-?Pantolactone
• MFCD00216625
• (S)-3-Hydroxy-4,4-dimethyl-dihydro-furan-2-one
• 3-(S)-Hydroxy-4,4-dimethyl-dihydro-furan-2-one

• MDL： MFCD00216625
• Inchi： 1S/C6H10O3/c1-6(2)3-9-5(8)4(6)7/h4,7H,3H2,1-2H3/t4-/m1/s1
• InChI Key： SERHXTVXHNVDKA-SCSAIBSYSA-N
• SMILES： O1C([C@H](C(C)(C)C1)O)=O

Computed Properties

• Exact Mass: 130.06300
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.1066 (rough estimate)
• Melting Point: 89-93 °C
• Boiling Point: 120-122 °C/15 mmHg(lit.)
• Flash Point: 99°C
• Refractive Index: 1.4730 (estimate)
• Water Partition Coefficient: Soluble in water, hardly soluble in alcohol.
• PSA: 46.53000
• LogP: -0.06970
• Optical Activity: [α]22/D +50.0°, c = 0.5 in H2O
• Solubility: Not determined

(S)-(+)-Pantolactone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on (S)-(+)-Pantolactone

Introduction to (S)-(+)-Pantolactone (CAS No. 5405-40-3)

(S)-(+)-Pantolactone, with the CAS number 5405-40-3, is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and biotechnology. This compound is a key intermediate in the synthesis of pantothenic acid (vitamin B5) and its derivatives, which are essential for various biological processes. The unique stereochemistry and chemical properties of (S)-(+)-Pantolactone make it a valuable component in the development of pharmaceuticals and nutraceuticals.

The chemical structure of (S)-(+)-Pantolactone consists of a five-membered lactone ring with a chiral center, which imparts its optical activity. This chirality is crucial for its biological activity and selectivity in various enzymatic reactions. The compound can be synthesized through several methods, including enzymatic resolution, asymmetric synthesis, and biocatalytic processes. Recent advancements in chiral catalysis have significantly improved the efficiency and yield of these synthetic routes, making (S)-(+)-Pantolactone more accessible for large-scale production.

In the pharmaceutical industry, (S)-(+)-Pantolactone is primarily used as an intermediate in the synthesis of pantothenic acid (vitamin B5). Pantothenic acid is a vital nutrient that plays a crucial role in energy metabolism, neurotransmitter synthesis, and the production of hormones and cholesterol. It is also a precursor to coenzyme A (CoA), which is involved in numerous enzymatic reactions in cells. The demand for pantothenic acid and its derivatives has been steadily increasing due to their applications in dietary supplements, cosmetics, and pharmaceutical formulations.

Recent studies have explored the potential of (S)-(+)-Pantolactone in the development of novel therapeutics. For instance, researchers have investigated its use as a prodrug for targeted drug delivery systems. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. The chiral nature of (S)-(+)-Pantolactone allows for precise control over these metabolic transformations, enhancing the efficacy and safety of the final drug product.

In addition to its pharmaceutical applications, (S)-(+)-Pantolactone has shown promise in the field of biotechnology. Its ability to undergo specific enzymatic reactions makes it a valuable substrate for biocatalytic processes. Enzymes such as lipases and esterases can be used to selectively modify (S)-(+)-Pantolactone, leading to the production of high-value chemicals with unique properties. These biocatalytic processes are environmentally friendly and can be easily scaled up for industrial applications.

The safety profile of (S)-(+)-Pantolactone has been extensively studied, and it is generally recognized as safe (GRAS) by regulatory agencies such as the FDA. However, like any chemical compound, it should be handled with care to avoid potential hazards associated with laboratory work. Proper safety protocols should be followed during synthesis, storage, and handling to ensure the well-being of personnel and the integrity of the compound.

In conclusion, (S)-(+)-Pantolactone (CAS No. 5405-40-3) is a versatile chiral compound with significant applications in pharmaceuticals, biotechnology, and nutraceuticals. Its unique chemical properties and stereochemistry make it an essential intermediate in the synthesis of pantothenic acid and other valuable compounds. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern science and industry.